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Introduction

Elaiophylin, a complex macrodiolide antibiotic, has garnered significant attention in the
scientific community for its diverse biological activities, including antimicrobial, anticancer, and
Immunosuppressive properties.[1] First isolated from Streptomyces melanosporus in 1959, its
unique C2-symmetric 16-membered macrodiolide structure, adorned with two glycosidically
linked 2-deoxy-L-fucose moieties, presented a considerable challenge for structural elucidation.
[2] This technical guide provides a comprehensive overview of the chemical structure of
Elaiophylin and the key experimental methodologies employed to unravel its intricate
stereochemistry.

Chemical Structure and Properties

Elaiophylin possesses the molecular formula CsaHssO1s and a molecular weight of 1025.27
g/mol .[3] The core of the molecule is a 16-membered di-lactone ring, a macrodiolide, which
exhibits C2 symmetry. Attached to this central ring are two identical side chains, each
terminating in a glycosidic linkage to a 2-deoxy-L-fucose sugar unit. The presence of numerous
chiral centers and a complex arrangement of functional groups contribute to its unique three-
dimensional structure and biological activity.
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Stereochemistry Elucidation: A Multi-faceted
Approach

The determination of the absolute stereochemistry of Elaiophylin was a seminal achievement
in natural product chemistry, requiring the synergistic application of multiple advanced
analytical techniques. The overall workflow for the structural elucidation is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Elaiophylin: A Technical Guide to its Chemical Structure
and Stereochemical Elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671157#elaiophylin-chemical-structure-and-
stereochemistry-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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